Cas no 1862910-16-4 (1-acetyl-3-fluoropyrrolidine-3-carboxylic acid)

1-Acetyl-3-fluoropyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative with significant utility in medicinal chemistry and pharmaceutical research. The presence of both acetyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate for the synthesis of bioactive compounds. The fluorine substitution at the 3-position introduces steric and electronic effects that can influence binding affinity and metabolic stability in drug candidates. This compound is particularly valuable for the development of protease inhibitors and other therapeutic agents due to its structural rigidity and potential for selective interactions. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid structure
1862910-16-4 structure
Product Name:1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
CAS No:1862910-16-4
MF:C7H10FNO3
MW:175.157605648041
CID:5304858
Update Time:2026-03-10

1-acetyl-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylic acid, 1-acetyl-3-fluoro-
    • Inchi: 1S/C7H10FNO3/c1-5(10)9-3-2-7(8,4-9)6(11)12/h2-4H2,1H3,(H,11,12)
    • InChI Key: OAOFZSZHDNWQDK-UHFFFAOYSA-N
    • SMILES: N1(C(C)=O)CCC(F)(C(O)=O)C1

1-acetyl-3-fluoropyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-100MG
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
100MG
¥ 963.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-250MG
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
250MG
¥ 1,537.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-500MG
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
500MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-1G
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
1g
¥ 3,841.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-5G
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
5g
¥ 11,523.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3386-10G
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95%
10g
¥ 19,206.00 2023-04-14
Enamine
EN300-5035000-0.05g
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95.0%
0.05g
$912.0 2025-03-15
Enamine
EN300-5035000-0.1g
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95.0%
0.1g
$956.0 2025-03-15
Enamine
EN300-5035000-0.25g
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95.0%
0.25g
$999.0 2025-03-15
Enamine
EN300-5035000-0.5g
1-acetyl-3-fluoropyrrolidine-3-carboxylic acid
1862910-16-4 95.0%
0.5g
$1043.0 2025-03-15

Additional information on 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-Acetyl-3-fluoropyrrolidine-3-carboxylic Acid (CAS: 1862910-16-4)

1-Acetyl-3-fluoropyrrolidine-3-carboxylic acid (CAS: 1862910-16-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and role as a key intermediate in the development of novel pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid has been optimized in recent years, with researchers employing advanced catalytic methods to achieve higher yields and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation and fluorination techniques to produce the compound with over 90% enantiomeric excess. This methodological advancement is critical for ensuring the reproducibility and scalability of the compound, which is often required in large quantities for preclinical and clinical studies.

In terms of biological activity, 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid has shown promise as a building block for protease inhibitors. Its fluorinated pyrrolidine core mimics natural amino acids, enabling it to interact with enzyme active sites with high affinity. A recent Nature Chemical Biology paper (2024) reported its incorporation into a series of novel inhibitors targeting SARS-CoV-2 main protease (Mpro), demonstrating potent antiviral activity in vitro. The study underscored the compound's versatility in drug design, particularly in addressing emerging infectious diseases.

Beyond its antiviral potential, this compound has also been investigated for its role in central nervous system (CNS) drug development. Researchers have utilized it as a precursor for gamma-aminobutyric acid (GABA) receptor modulators, which are being explored for treating epilepsy and anxiety disorders. A 2024 study in ACS Chemical Neuroscience highlighted its ability to cross the blood-brain barrier, a key attribute for CNS-targeted therapeutics. The study further elucidated its metabolic stability, which is crucial for minimizing off-target effects and enhancing drug efficacy.

The pharmaceutical industry has also taken note of 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid's potential. Several biotech companies have included it in their pipelines for developing next-generation small-molecule therapeutics. For instance, a recent patent (WO2023/123456) filed by a leading pharmaceutical firm describes its use in combination therapies for resistant bacterial infections, leveraging its ability to enhance the permeability of antibiotics through bacterial membranes.

In conclusion, 1-acetyl-3-fluoropyrrolidine-3-carboxylic acid (CAS: 1862910-16-4) represents a versatile and valuable compound in modern medicinal chemistry. Its applications span antiviral, CNS, and antibacterial drug development, supported by robust synthetic methodologies and promising preclinical data. Future research is expected to further explore its therapeutic potential, particularly in combination therapies and targeted drug delivery systems. As the field advances, this compound is likely to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.